Cas no 21787-89-3 (1H-Imidazole-1-ethanol,2-nitro-a-[(2-propen-1-yloxy)methyl]-)

1H-Imidazole-1-ethanol,2-nitro-a-[(2-propen-1-yloxy)methyl]- structure
21787-89-3 structure
Product Name:1H-Imidazole-1-ethanol,2-nitro-a-[(2-propen-1-yloxy)methyl]-
CAS No:21787-89-3
MF:C9H13N3O4
MW:227.217221975327
CID:258090
PubChem ID:89533
Update Time:2025-04-19

1H-Imidazole-1-ethanol,2-nitro-a-[(2-propen-1-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-ethanol,2-nitro-a-[(2-propen-1-yloxy)methyl]-
    • 1-(2-nitroimidazol-1-yl)-3-prop-2-enoxypropan-2-ol
    • α-Allyloxymethyl-2-nitro-1H-imidazole-1-ethanol
    • alpha-((Allyloxy)methyl)-2-nitroimidazole-1-ethanol
    • Imidazole-1-ethanol, alpha-((allyloxy)methyl)-2-nitro-
    • 21787-89-3
    • 1(2-OH-3-ALLYLOXYPR)2-NO2IMIDAZOLE
    • BRN 0616197
    • DTXSID30875809
    • 1-(2-Nitro-1-imidazolyl)-3-allyloxy-2-propanol
    • Inchi: 1S/C9H13N3O4/c1-2-5-16-7-8(13)6-11-4-3-10-9(11)12(14)15/h2-4,8,13H,1,5-7H2
    • InChI Key: ZGENSUYRNWPOET-UHFFFAOYSA-N
    • SMILES: OC(COCC=C)CN1C=CN=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 227.09069
  • Monoisotopic Mass: 227.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 446.3°C at 760 mmHg
  • Flash Point: 223.7°C
  • Refractive Index: 1.563
  • PSA: 90.42
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